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Compound of Interest

Compound Name: BAY-386

Cat. No.: B14758683 Get Quote

Application Notes and Protocols for BAY-386
For Researchers, Scientists, and Drug Development Professionals

Introduction
BAY-386 is a potent, specific, and reversible antagonist of the Protease-Activated Receptor 1

(PAR-1). With a half-maximal inhibitory concentration (IC50) of 10 nM in Human Embryonic

Kidney (HEK) cells, BAY-386 serves as a valuable tool for investigating the physiological and

pathological roles of PAR-1 signaling.[1] Its ability to inhibit platelet aggregation with an IC50 of

0.14 µM underscores its potential in thrombosis and inflammation research.[1] These

application notes provide detailed protocols for the preparation and storage of BAY-386
solutions to ensure consistent and reliable experimental outcomes.

Physicochemical and Biological Properties
A clear understanding of the fundamental properties of BAY-386 is essential for its effective use

in experimental settings.
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Property Value Reference

CAS Number 1256941-06-6 [1]

Molecular Formula C22H25F3N4O5S [1]

Molecular Weight 514.52 g/mol [1]

Biological Target
Protease-Activated Receptor 1

(PAR-1)
[1]

IC50 (PAR-1) 10 nM (in HEK cells) [1]

IC50 (Platelet Aggregation) 0.14 µM [1]

Solution Preparation and Storage
Proper preparation and storage of BAY-386 solutions are critical for maintaining its stability and

activity.

Solubility
BAY-386 is readily soluble in dimethyl sulfoxide (DMSO) at a concentration of 10 mM.[1] For

most in vitro experiments, a stock solution in DMSO is recommended.

Storage Conditions
To prevent degradation, adhere to the following storage guidelines:

Form Storage Temperature Duration

Solid Powder -20°C 12 Months

4°C 6 Months

In Solvent (e.g., DMSO) -80°C 6 Months

-20°C 6 Months

It is advisable to prepare single-use aliquots of the stock solution to avoid repeated freeze-thaw

cycles.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BAY-386 in DMSO, a

common starting point for most experimental dilutions.

Materials:

BAY-386 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Equilibration: Allow the vial of BAY-386 solid powder and the anhydrous DMSO to equilibrate

to room temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of BAY-386 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.51452 mg of BAY-386.

Dissolution: Add the appropriate volume of DMSO to the weighed BAY-386 powder. Using

the previous example, add 100 µL of DMSO.

Vortexing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may aid in dissolution if necessary.

Aliquoting: Dispense the stock solution into single-use, light-protected microcentrifuge tubes.

Storage: Store the aliquots at -80°C or -20°C for up to 6 months.

Preparation of Working Solutions for In Vitro Assays
This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for

cell-based assays.
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Materials:

10 mM BAY-386 stock solution in DMSO

Appropriate cell culture medium or assay buffer

Sterile tubes for dilution

Procedure:

Thawing: Thaw a single-use aliquot of the 10 mM BAY-386 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the desired cell culture

medium or assay buffer to achieve the final working concentrations.

Important: The final concentration of DMSO in the assay should be kept low (typically ≤

0.1%) to avoid solvent-induced cellular toxicity. Ensure the vehicle control contains the

same final concentration of DMSO as the experimental samples.

Application: Add the prepared working solutions to the experimental setup (e.g., cell culture

plates) as required by the specific assay protocol.

Visualized Workflows and Pathways
Experimental Workflow for BAY-386 Solution
Preparation
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Stock Solution Preparation
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Workflow for preparing BAY-386 solutions.
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Inhibition of PAR-1 signaling by BAY-386.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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